Cas no 1226448-06-1 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide
• CAS No: 1226448-06-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6293873
• PubChem ID: 49670889
• Update Time: 2025-05-30

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-ethoxyacetamide
• VU0528867-1
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-ethoxyacetamide
• 1226448-06-1
• F5957-0014
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-ethoxyacetamide
• AKOS024528323

• Inchi： 1S/C11H19N3O2/c1-4-16-8-11(15)12-5-6-14-10(3)7-9(2)13-14/h7H,4-6,8H2,1-3H3,(H,12,15)
• InChI Key： XZDOXTNAWXYMPG-UHFFFAOYSA-N
• SMILES： O(CC)CC(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide

Professional Introduction to N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide (CAS No: 1226448-06-1)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide, a compound with the chemical identifier CAS No: 1226448-06-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a pyrazole core substituted with dimethyl groups at the 3 and 5 positions, enhancing its pharmacological properties. The presence of an ethyl chain and an ethoxyacetamide moiety further contributes to its unique chemical and biological characteristics.

The pyrazole ring is a heterocyclic aromatic compound that serves as a privileged scaffold in drug discovery. Its five-membered structure, featuring two nitrogen atoms, imparts significant flexibility and reactivity, making it an ideal platform for designing molecules with tailored biological activities. In particular, substituted pyrazoles have been extensively studied for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The dimethylation at the 3 and 5 positions of the pyrazole ring in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide enhances its stability and bioavailability, making it a more suitable candidate for further pharmacological investigation.

The ethyl chain and the ethoxyacetamide group in the molecule contribute to its complex pharmacophore. The ethyl chain provides a hydrophobic region that can interact with lipid membranes, potentially facilitating cellular uptake. On the other hand, the ethoxyacetamide moiety introduces a polar region that can engage with hydrophilic residues in biological targets. This combination of hydrophobic and hydrophilic features makes N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide a promising candidate for developing drugs that require both membrane penetration and target binding.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain pyrazole-based compounds exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, some pyrazole derivatives have shown significant anticancer activity by interfering with critical signaling pathways in tumor cells. The structural features of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide align well with these findings, suggesting that it may possess similar biological activities.

The synthesis of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-ethoxyacetamide involves multiple steps that require precise control over reaction conditions. The starting material for this synthesis is typically a substituted pyrazole derivative, which undergoes functionalization to introduce the ethyl chain and the ethoxyacetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yield and purity. The final product is then subjected to rigorous analytical testing to confirm its identity and purity before being used in further studies.

In terms of pharmacological evaluation, N-2-(3,5-dimethyl-1H-pyrazol-1-yI)ethyl -2 -ethoxyacetamide has been tested in various in vitro and in vivo models. Preliminary results indicate that it exhibits moderate activity against certain inflammatory markers and may have potential as an anti-inflammatory agent. Further studies are needed to fully elucidate its mechanism of action and to assess its efficacy in treating inflammatory diseases. Additionally, investigations into its potential anticancer properties are ongoing, with initial findings suggesting that it may inhibit the growth of certain cancer cell lines.

The development of new pharmaceuticals relies heavily on understanding the structure-property relationships of molecules. N -2 - (3 , 5 - dimethyl - 1 H - py raz ol - 1 - yl ) eth yl - 2 - et ho xy acet am ide serves as an excellent example of how structural modifications can influence biological activity. By carefully designing and synthesizing molecules with specific structural features , researchers can optimize their pharmacological properties for therapeutic use . This compound underscores the importance of interdisciplinary collaboration between chemists , biologists , and pharmacologists in advancing drug discovery efforts.

Future research on N -2 - (3 , 5 - dimethyl - 1 H - py raz ol - 1 - yl ) eth yl - 2 - et ho xy acet am ide should focus on several key areas . First , additional synthetic routes should be explored to improve yield and scalability . Second , more comprehensive pharmacological studies are needed to fully characterize its biological activities . Finally , preclinical studies should be conducted to assess its safety and efficacy before considering clinical trials . These efforts will be crucial in determining whether this compound has the potential to become a new therapeutic agent.

In conclusion , N -2 - (3 , 5 - dimethyl - 1 H - py raz ol - 1 - yl ) eth yl - 2 - et ho xy acet am ide ( CAS No : 1226448 - 06 - 1 ) is a promising compound with significant potential in pharmaceutical applications . Its unique structure , combining a substituted pyrazole ring with an ethyl chain and an ethoxyacetamide group , makes it an attractive candidate for further investigation . Recent advances in drug discovery methodologies provide new opportunities for exploring its therapeutic potential . With continued research efforts , this compound may contribute to the development of novel treatments for various diseases.